Cas no 2171891-34-0 (2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid)

• Product Name: 2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid
• CAS No: 2171891-34-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5604900
• PubChem ID: 165589985
• Update Time: 2025-05-22

2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1556189
• 2-[4-acetamido-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
• 2171891-34-0
• 2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid

• Inchi： 1S/C25H28N2O5/c1-16(28)26-17-10-12-25(13-11-17,14-23(29)30)27-24(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-15H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： HTSWKIQAKLXSOX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCC(CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid

Recent Advances in the Study of 2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid (CAS: 2171891-34-0)

The compound 2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid (CAS: 2171891-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Its Fmoc-protected amino group and cyclohexyl backbone make it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel bioactive compounds.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity, which are essential for its application in high-throughput screening and drug discovery. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of its synthesis while minimizing byproducts. This advancement is expected to streamline the production of peptide-based drugs that incorporate this building block, potentially reducing costs and accelerating preclinical development.

In addition to its synthetic utility, 2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid has been investigated for its role in modulating protein-protein interactions (PPIs). A study published in Nature Chemical Biology demonstrated its efficacy as a scaffold for designing inhibitors of specific PPIs involved in inflammatory pathways. The compound's rigid cyclohexyl structure was found to confer stability to the resulting inhibitors, making them more resistant to proteolytic degradation in vivo.

Further research has explored the pharmacokinetic properties of derivatives based on this compound. A 2024 study in ACS Pharmacology & Translational Science reported that modifications to the acetamido group could significantly alter the bioavailability and tissue distribution of the resulting molecules. These findings open new avenues for tailoring drug candidates to achieve desired therapeutic profiles, particularly in targeting hard-to-treat diseases such as neurodegenerative disorders and certain cancers.

Looking ahead, the versatility of 2-4-acetamido-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetic acid positions it as a promising candidate for further exploration in drug development. Ongoing research aims to expand its applications beyond peptide synthesis, including its potential use in prodrug design and targeted drug delivery systems. As the field continues to evolve, this compound is likely to play an increasingly important role in bridging chemical biology and pharmaceutical innovation.